Cas no 1227573-48-9 (5-Chloro-6-(2-fluorophenyl)picolinaldehyde)

• Product Name: 5-Chloro-6-(2-fluorophenyl)picolinaldehyde
• CAS No: 1227573-48-9
• MF: C₁₂H₇ClFNO
• MW: 235.641485452652
• CID: 4908949
• Update Time: 2025-06-11

5-Chloro-6-(2-fluorophenyl)picolinaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-chloro-6-(2-fluorophenyl)picolinaldehyde
• 5-Chloro-6-(2-fluorophenyl)picolinaldehyde

• Inchi： 1S/C12H7ClFNO/c13-10-6-5-8(7-16)15-12(10)9-3-1-2-4-11(9)14/h1-7H
• InChI Key： VBUMNSQHVXXIBW-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C=O)N=C1C1C=CC=CC=1F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 251
• XLogP3: 3
• Topological Polar Surface Area: 30

Additional information on 5-Chloro-6-(2-fluorophenyl)picolinaldehyde

Comprehensive Overview of 5-Chloro-6-(2-fluorophenyl)picolinaldehyde (CAS No. 1227573-48-9)

5-Chloro-6-(2-fluorophenyl)picolinaldehyde (CAS No. 1227573-48-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This heterocyclic aldehyde features a unique combination of a picolinaldehyde core substituted with a chlorine atom and a 2-fluorophenyl group, making it a valuable intermediate in the synthesis of bioactive molecules. Its molecular formula, C₁₂H₇ClFNO, and precise structural attributes contribute to its utility in modern drug discovery and material science applications.

The growing demand for fluorinated compounds in medicinal chemistry has propelled interest in 5-Chloro-6-(2-fluorophenyl)picolinaldehyde. Researchers are particularly intrigued by its potential role in designing kinase inhibitors and antiviral agents, aligning with current trends in targeting diseases like cancer and viral infections. The compound’s electron-withdrawing substituents (chloro and fluoro groups) enhance its reactivity in cross-coupling reactions, a hot topic in green chemistry and sustainable synthesis.

From an industrial perspective, CAS No. 1227573-48-9 is often discussed in forums focusing on high-value chemical intermediates. Its synthesis typically involves multi-step protocols, including Pd-catalyzed coupling and selective oxidation, which are frequently searched topics in academic and patent literature. The compound’s stability under ambient conditions and compatibility with common solvents like DMF and THF further elevate its practicality for large-scale applications.

In the context of AI-driven drug discovery, 5-Chloro-6-(2-fluorophenyl)picolinaldehyde exemplifies how computational chemistry tools predict molecular properties and optimize synthetic routes. Searches for QSAR modeling and fragment-based drug design often highlight such compounds as case studies. Additionally, its structural motifs resonate with trends in biodegradable materials, addressing environmental concerns linked to persistent organic pollutants.

Quality control of CAS No. 1227573-48-9 relies on advanced analytical techniques like HPLC-MS and NMR spectroscopy, topics frequently queried by quality assurance professionals. Regulatory compliance, particularly REACH and ICH guidelines, is another critical aspect tied to its commercial distribution. Suppliers often emphasize batch-to-batch consistency, a key concern for end-users in the fine chemicals sector.

Future research directions for 5-Chloro-6-(2-fluorophenyl)picolinaldehyde may explore its derivatives for neurological therapeutics, given the rising prevalence of neurodegenerative disorders. The compound’s lipophilicity and hydrogen-bonding capacity make it a candidate for blood-brain barrier penetration studies—a trending topic in central nervous system (CNS) drug development.

In summary, 5-Chloro-6-(2-fluorophenyl)picolinaldehyde (CAS No. 1227573-48-9) stands at the intersection of innovation and applicability. Its relevance to precision medicine, catalysis, and environmental sustainability ensures its continued prominence in scientific discourse and industrial workflows.